Cas no 179327-06-1 ((2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone)

(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone structure
179327-06-1 structure
Product Name:(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
CAS No:179327-06-1
MF:C16H15NO3S
MW:301.360203027725
MDL:MFCD09859278
CID:2857585
PubChem ID:25248338
Update Time:2023-08-09

(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
    • SBB026066
    • STK352994
    • (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(1,3-benzodioxol-5-yl)methanone
    • (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(1,3-benzodioxol-5-yl)methanone
    • (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(1,3-benzodioxol-5-yl)methanone
    • 2H-benzo[d]1,3-dioxolen-5-yl 2-amino(4,5,6,7-tetrahydrobenzo[b]thiophen
    • (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
    • MDL: MFCD09859278
    • Inchi: 1S/C16H15NO3S/c17-16-14(10-3-1-2-4-13(10)21-16)15(18)9-5-6-11-12(7-9)20-8-19-11/h5-7H,1-4,8,17H2
    • InChI Key: SBHZYFJRHHNQHT-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(C2=CC=C3C(=C2)OCO3)=O)C2=C1CCCC2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 418
  • XLogP3: 4.2
  • Topological Polar Surface Area: 89.8

(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(benzo[d][1,3]dioxol-5-yl)methanone
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